4-cyano-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Scientific Research Applications
Fluorescence Sensors for Metal Ions
One notable application of compounds related to 4-cyano-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide is in the development of fluorescent sensors for detecting metal ions. A study by Suman et al. (2019) designed and synthesized benzimidazole/benzothiazole-based azomethines, demonstrating their potential as fluorescent sensors for Al3+ and Zn2+. These compounds showed significant absorption and emission spectral changes upon coordination with Al3+/Zn2+, indicating their capability for metal ion detection. The binding stoichiometry and mechanism were further elucidated using techniques like electrospray ionization mass spectrometry (ESI-MS) and density functional theory (Suman, G., Bubbly, S. G., Gudennavar, S. B., & Gayathri, V., 2019).
Antimicrobial Activity
Compounds featuring the benzothiazole moiety have been explored for their antimicrobial properties. Jagtap et al. (2010) synthesized novel fluoro-substituted sulphonamide benzothiazole compounds and evaluated them for antimicrobial activity, highlighting the therapeutic potential of such structures. The synthesized compounds exhibited promising antibacterial and antifungal activities, suggesting their application in developing new antimicrobial agents (Jagtap, V., Jaychandran, E., Sreenivasa, G., & Sathe, B., 2010).
Anticancer Activity
The benzothiazole scaffold is also significant in anticancer research. For example, Jeankumar et al. (2013) reported the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors, showcasing the potential of these compounds in anticancer therapy. The identified compound demonstrated activity against various tests, including Mycobacterium smegmatis GyrB ATPase assay and antituberculosis activity, without being cytotoxic at relevant concentrations (Jeankumar, V. U., Renuka, J., Santosh, P., Soni, V., Sridevi, J., Suryadevara, P., Yogeeswari, P., & Sriram, D., 2013).
Future Directions
Thiazole derivatives, including “4-cyano-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide”, could be further explored for their potential biological activities . For instance, their potential as dual acetylcholinesterase (AChE)–monoamine oxidase B (MAO-B) inhibitors could be further investigated for the treatment of Alzheimer’s disease .
Properties
IUPAC Name |
4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8FN3OS/c16-11-2-1-3-12-13(11)18-15(21-12)19-14(20)10-6-4-9(8-17)5-7-10/h1-7H,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJYJWQDFHWGXPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.